Cas no 71807-60-8 (Benzoic acid, 3-amino-2-mercapto-)

• Product Name: Benzoic acid, 3-amino-2-mercapto-
• CAS No: 71807-60-8
• MF: C₇H₇NO₂S
• MW: 169.200980424881
• CID: 2800064
• PubChem ID: 10909971
• Update Time: 2025-04-21

Benzoic acid, 3-amino-2-mercapto- Chemical and Physical Properties

Names and Identifiers

• DTXCID401027271
• 3-amino-2-mercaptobenzoic acid
• 71807-60-8
• SCHEMBL1157782
• DTXSID50887989
• 3-Amino-2-mercapto-benzoic Acid
• Benzoic acid, 3-amino-2-mercapto-

• Inchi： 1S/C7H7NO2S/c8-5-3-1-2-4(6(5)11)7(9)10/h1-3,11H,8H2,(H,9,10)
• InChI Key： OBQCWOHPSPQUDZ-UHFFFAOYSA-N
• SMILES： SC1C(=CC=CC=1C(=O)O)N

Computed Properties

• Exact Mass: 169.01974964Da
• Monoisotopic Mass: 169.01974964Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 64.3Ų